Cas no 1049696-06-1 (2-[3-(dimethylamino)propoxy]-3-methoxybenzaldehyde hydrochloride)

• Product Name: 2-[3-(dimethylamino)propoxy]-3-methoxybenzaldehyde hydrochloride
• CAS No: 1049696-06-1
• MF: C₁₃H₂₀ClNO₃
• MW: 273.755803108215
• MDL: MFCD07362842
• CID: 4569703
• Update Time: 2025-05-21

2-[3-(dimethylamino)propoxy]-3-methoxybenzaldehyde hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[3-(dimethylamino)propoxy]-3-methoxybenzaldehyde hydrochloride

• MDL： MFCD07362842
• Inchi： 1S/C13H19NO3.ClH/c1-14(2)8-5-9-17-13-11(10-15)6-4-7-12(13)16-3;/h4,6-7,10H,5,8-9H2,1-3H3;1H
• InChI Key： HHWFJBNXPHIOQP-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=CC(OC)=C1OCCCN(C)C.[H]Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 2-[3-(dimethylamino)propoxy]-3-methoxybenzaldehyde hydrochloride

2-[3-(Dimethylamino)Propoxy]-3-Methoxybenzaldehyde Hydrochloride: A Comprehensive Overview

The compound with CAS No. 1049696-06-1, known as 2-[3-(dimethylamino)propoxy]-3-methoxybenzaldehyde hydrochloride, is a chemically synthesized organic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of aromatic aldehydes, featuring a benzaldehyde moiety substituted with specific functional groups that confer unique chemical and biological properties. The structure of this compound includes a dimethylamino propoxy group attached at the 2-position and a methoxy group at the 3-position of the benzene ring, along with a hydrochloride counterion. These structural features make it a versatile molecule with applications in drug discovery, material science, and chemical synthesis.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-[3-(dimethylamino)propoxy]-3-methoxybenzaldehyde hydrochloride. Researchers have explored various methodologies to optimize its production, including microwave-assisted synthesis and catalytic processes. These techniques not only enhance the yield but also reduce the environmental footprint of its manufacturing. The dimethylamino group in the molecule acts as a strong electron-donating substituent, significantly influencing the electronic properties of the benzene ring. This makes the compound highly reactive in certain chemical transformations, such as nucleophilic aromatic substitution and cross-coupling reactions.

The methoxy group at the 3-position further modulates the electronic environment of the benzene ring, enhancing its stability and reactivity under specific conditions. The hydrochloride counterion ensures that the compound exists in its protonated form, which is often preferred for solubility and stability in aqueous environments. This feature is particularly advantageous in pharmaceutical applications where solubility is a critical factor.

Recent studies have highlighted the potential of 2-[3-(dimethylamino)propoxy]-3-methoxybenzaldehyde hydrochloride as a lead compound in drug discovery. Its unique structure allows for interactions with various biological targets, including enzymes and receptors. For instance, researchers have investigated its inhibitory effects on certain kinases involved in cancer progression. The dimethylamino group has been shown to enhance bioavailability, while the methoxy group contributes to selectivity against off-target interactions.

In addition to its pharmacological applications, this compound has found utility in material science as a precursor for advanced materials such as conductive polymers and nanomaterials. Its ability to undergo polymerization under specific conditions makes it a valuable building block for developing materials with tailored electronic properties.

The synthesis of 2-[3-(dimethylamino)propoxy]-3-methoxybenzaldehyde hydrochloride involves multiple steps, starting from readily available aromatic aldehydes and progressing through substitution and alkylation reactions. The use of modern catalysts has significantly streamlined these processes, enabling scalable production methods that meet industrial demands.

From an environmental perspective, researchers have evaluated the biodegradability and ecotoxicity of this compound. Studies indicate that it undergoes efficient biodegradation under aerobic conditions, minimizing its environmental impact when properly managed. This aligns with current sustainability trends in chemical manufacturing.

In conclusion, 2-[3-(dimethylamino)propoxy]-3-methoxybenzaldehyde hydrochloride (CAS No. 1049696-06-1) stands out as a multifaceted compound with promising applications across diverse fields. Its unique chemical structure, combined with advancements in synthetic methods and biological evaluations, positions it as a valuable asset in both academic research and industrial development.